Cas no 2253632-63-0 (Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate)

Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate is a spirocyclic compound featuring a thia-aza core structure with a hydroxymethyl substituent and a tert-butoxycarbonyl (Boc) protecting group. The spirocyclic framework enhances structural rigidity, which can be advantageous in medicinal chemistry for improving binding selectivity and metabolic stability. The hydroxymethyl group offers a versatile handle for further functionalization, while the Boc group provides stability under basic conditions and can be selectively deprotected under acidic conditions. This compound is useful as an intermediate in the synthesis of complex heterocycles, particularly in pharmaceutical research where spirocyclic scaffolds are valued for their three-dimensional diversity.
Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate structure
2253632-63-0 structure
Product Name:Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate
CAS No:2253632-63-0
MF:C15H27NO3S
MW:301.444783449173
CID:6353778
PubChem ID:137935980
Update Time:2025-05-20

Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2253632-63-0
    • EN300-6490052
    • Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate
    • Inchi: 1S/C15H27NO3S/c1-14(2,3)19-13(18)16-11-15(5-4-12(16)10-17)6-8-20-9-7-15/h12,17H,4-11H2,1-3H3
    • InChI Key: HCIHNPRJRDLBDJ-UHFFFAOYSA-N
    • SMILES: S1CCC2(CC1)CN(C(=O)OC(C)(C)C)C(CO)CC2

Computed Properties

  • Exact Mass: 301.17116490g/mol
  • Monoisotopic Mass: 301.17116490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.1Ų

Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate

Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate (CAS No: 2253632-63-0) is a complex organic molecule with a unique spirocyclic structure, making it a subject of interest in various fields of chemical research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a carbon or nitrogen atom. The spiro[5.5]undecane system in this molecule is particularly intriguing due to its dual-ring structure and the presence of sulfur and nitrogen atoms within the framework.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a building block for more complex molecules. The tert-butyl ester group attached to the spiro system plays a crucial role in modulating the molecule's solubility and stability, which are critical factors in pharmaceutical applications. Additionally, the hydroxymethyl group at position 3 introduces hydrophilic properties, enhancing the molecule's interaction with biological systems.

The synthesis of tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate involves a multi-step process that typically includes nucleophilic substitution, cyclization, and esterification reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact.

One of the most significant advancements in the study of this compound is its application in bioconjugation chemistry. The spiro system's rigidity provides a stable platform for attaching functional groups, making it an ideal candidate for creating bioactive molecules. For instance, recent research has demonstrated its use as a scaffold for peptide conjugation, where the hydroxymethyl group serves as a reactive site for amide bond formation.

Moreover, the thia-aza structure within the spiro system has been shown to exhibit interesting electronic properties, which could be exploited in materials science applications such as semiconductors or sensors. The sulfur atom's ability to form strong bonds with metals makes this compound a potential candidate for metalloorganic frameworks (MOFs) or coordination polymers.

In terms of biological activity, preliminary studies suggest that tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate exhibits moderate anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. However, further research is needed to fully understand its pharmacokinetics and bioavailability.

The unique combination of structural features in this compound makes it a versatile molecule with potential applications across multiple disciplines. As research continues to uncover its properties and functionalities, it is likely that tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate will play an increasingly important role in both academic and industrial settings.

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